Cas no 2649076-69-5 (1-ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole)

• Product Name: 1-ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole
• CAS No: 2649076-69-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 6092964
• PubChem ID: 165692346
• Update Time: 2025-05-21

1-ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole
• EN300-1812196
• 2649076-69-5

• Inchi： 1S/C9H11N3O/c1-2-12-6-8(5-11-12)9(3-4-9)10-7-13/h5-6H,2-4H2,1H3
• InChI Key： OAMJSINJNUBWPU-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=NN(CC)C=2)CC1

Computed Properties

• Exact Mass: 177.090211983g/mol
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.2Ų

Additional information on 1-ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole

Introduction to Compound CAS No. 2649076-69-5: 1-Ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole

The compound CAS No. 2649076-69-5, also known as 1-Ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole, is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 1-Ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole consists of a pyrazole ring, a five-membered heterocycle with two nitrogen atoms, substituted at the 4-position with a cyclopropyl group bearing an isocyanate functionality and at the 1-position with an ethyl group. This combination of functional groups makes the compound highly versatile for further chemical modifications and reactions.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly as scaffolds for bioactive molecules. The presence of an isocyanate group in this compound adds further functionality, enabling it to participate in various reactions such as cycloadditions, nucleophilic substitutions, and polymerizations. These properties make it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

In terms of synthesis, 1-Ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole can be prepared through a variety of routes, including cyclization reactions involving suitable precursors or through direct substitution reactions on the pyrazole ring. Researchers have explored these methods to optimize yield and purity, ensuring that the compound meets the high standards required for advanced applications.

The isocyanate functionality in this compound plays a crucial role in its reactivity and utility. Isocyanates are well-known for their ability to undergo nucleophilic attacks, making them valuable in the synthesis of polyurethanes and other polymers. In this case, the isocyanate group can serve as a reactive site for further functionalization, enabling the creation of materials with tailored properties.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of CAS No. 2649076-69-5. These studies provide insights into the molecule's stability, reactivity, and potential interactions with biological systems, further enhancing its appeal as a research tool and industrial material.

In conclusion, 1-Ethyl-4-(1-isocyanatocyclopropyl)-1H-pyrazole (CAS No. 2649076-69-5) stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups and reactivity positions it as a key player in modern organic chemistry research.